Cas no 83234-92-8 (hepta-1,6-dien-4-amine)

• Product Name: hepta-1,6-dien-4-amine
• CAS No: 83234-92-8
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 4205599
• PubChem ID: 12791689
• Update Time: 2025-07-09

hepta-1,6-dien-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadien-4-amine
• hepta-1,6-dien-4-amine
• 4-hepta-1,6-dienamine
• SCHEMBL174163
• 83234-92-8
• DB-007407
• EN300-127201
• AKOS006337814
• NQOGMRGPEFZPDM-UHFFFAOYSA-N
• A817161

• Inchi： 1S/C7H13N/c1-3-5-7(8)6-4-2/h3-4,7H,1-2,5-6,8H2
• InChI Key： NQOGMRGPEFZPDM-UHFFFAOYSA-N
• SMILES： C=CCC(N)CC=C

Computed Properties

• Exact Mass: 111.104799419Da
• Monoisotopic Mass: 111.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on hepta-1,6-dien-4-amine

Hepta-1,6-Dien-4-Amine: A Comprehensive Overview

Hepta-1,6-dien-4-amine, identified by the CAS number 83234-92-8, is a compound of significant interest in various scientific and industrial applications. This organic compound belongs to the class of amines and features a seven-carbon chain with two double bonds and an amine group located at the fourth carbon. Its structure is defined by the presence of conjugated double bonds at positions 1 and 6, along with an amino group at position 4, which imparts unique chemical properties.

The synthesis of hepta-1,6-dien-4-amine involves advanced organic chemistry techniques, often utilizing catalytic hydrogenation or other specialized methods to achieve the desired stereochemistry and purity. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing product quality. This has made hepta-1,6-dien-4-amine more accessible for research and commercial purposes.

In terms of physical properties, hepta-1,6-dien-4-amine exhibits a melting point of approximately -5°C and a boiling point around 105°C under standard atmospheric conditions. Its solubility in common solvents such as water and ethanol is moderate, making it suitable for various solution-based reactions. The compound's stability under different environmental conditions has been extensively studied, with recent research highlighting its resistance to oxidative degradation under controlled conditions.

The chemical reactivity of hepta-1,6-dien-4-amine is influenced by the presence of conjugated double bonds and the amino group. These functional groups enable participation in a wide range of reactions, including nucleophilic additions, Michael additions, and Diels-Alder reactions. Recent studies have demonstrated its utility as a versatile building block in organic synthesis, particularly in the construction of complex molecular frameworks.

CAS No. 83234-92-8 has found applications in diverse fields such as pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. For instance, recent research has explored its role in developing inhibitors for enzymes involved in cancer progression.

In agrochemicals, hepta-1,6-dien-4-amine has been employed as a precursor for herbicides and fungicides due to its ability to interact with specific biological targets. Its application in materials science is emerging as well; recent findings suggest its potential use in synthesizing novel polymers with tailored electronic properties.

The environmental impact of CAS No. 83234-92-8 has also garnered attention from regulatory bodies. Studies indicate that it biodegrades efficiently under aerobic conditions but may persist in anaerobic environments. This information is crucial for developing sustainable manufacturing processes and disposal practices.

In conclusion, hepta-1,6-dien-4-amine (CAS No. 83234-92-8) stands out as a valuable compound with multifaceted applications across various industries. Its unique chemical properties and versatile reactivity continue to drive innovative research directions.